Cas no 61196-26-7 (Phosphoric Acid Tributyl Ester-d27)

• Product Name: Phosphoric Acid Tributyl Ester-d27
• CAS No: 61196-26-7
• MF: C₁₂H₂₇O₄P
• MW: 293.480510950089
• CID: 502633
• PubChem ID: 124202817
• Update Time: 2025-05-24

Phosphoric Acid Tributyl Ester-d27 Chemical and Physical Properties

Names and Identifiers

• 1-Butan-1,1,2,2,3,3,4,4,4-d9-ol,phosphate (3:1) (9CI)
• TRI-N-BUTYL-D27 PHOSPHATE
• Phosphoric Acid Tributyl Ester-d27
• Tri-n-butylphosphate-d27
• Tri-n-butylphosphate-d27100µg
• Tris(1,1,2,2,3,3,4,4,4-nonadeuteriobutyl) phosphate
• 61196-26-7
• Tributyl phosphate D27
• CS-0542659
• DTXSID701016869
• 1-Butan-1,1,2,2,3,3,4,4,4-d9-ol, phosphate (3:1) (9CI); Tributyl Phosphate D27
• HY-117600S
• DA-78605
• D99475
• Tributyl phosphate-D27
• Tributyl-d27 phosphate, >=98 atom % D, >=98% (CP)

• Inchi： 1S/C12H27O4P/c1-4-7-10-14-17(13,15-11-8-5-2)16-12-9-6-3/h4-12H2,1-3H3/i1D3,2D3,3D3,4D2,5D2,6D2,7D2,8D2,9D2,10D2,11D2,12D2
• InChI Key： STCOOQWBFONSKY-DGRGSPICSA-N
• SMILES： P(=O)(OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])(OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H])OC([2H])([2H])C([2H])([2H])C([2H])([2H])C([2H])([2H])[2H]

Computed Properties

• Exact Mass: 275.221
• Monoisotopic Mass: 275.221
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 12
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.8A^2

Experimental Properties

• PSA: 54.57000
• LogP: 4.54460

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Alkyl phosphates

Additional information on Phosphoric Acid Tributyl Ester-d27

Phosphoric Acid Tributyl Ester-d27: A Comprehensive Overview

Phosphoric Acid Tributyl Ester-d27 (CAS No. 61196-26-7) is a specialized compound that has garnered significant attention in various scientific and industrial applications. This compound, also referred to as Tributyl Phosphate-d27, is a derivative of phosphoric acid, with its hydroxyl groups replaced by butyl groups, and it contains deuterium atoms, making it a unique isotopic variant. The presence of deuterium in its structure imparts distinct physical and chemical properties, which are highly valuable in research and development.

The synthesis of Phosphoric Acid Tributyl Ester-d27 involves advanced chemical processes that ensure the precise incorporation of deuterium atoms. This compound is often used as a precursor in the production of advanced materials, such as high-performance polymers and specialty chemicals. Recent studies have highlighted its potential in enhancing the thermal stability and mechanical properties of polymer-based composites, making it a critical component in aerospace and automotive industries.

In the field of nuclear magnetic resonance (NMR) spectroscopy, Phosphoric Acid Tributyl Ester-d27 serves as an effective solvent and deuterium source. Its ability to dissolve a wide range of organic compounds while providing a clear NMR spectrum has made it indispensable in analytical chemistry. Researchers have also explored its role in catalytic reactions, where it acts as a Lewis acid catalyst, facilitating the formation of complex organic molecules with high efficiency.

The application of Phosphoric Acid Tributyl Ester-d27 extends to the pharmaceutical industry, where it is employed as an intermediate in the synthesis of bioactive compounds. Its isotopic composition allows for precise tracking of molecular pathways during drug development, contributing to the advancement of personalized medicine. Recent breakthroughs in medicinal chemistry have demonstrated its utility in creating novel drug delivery systems with improved bioavailability.

From an environmental perspective, Phosphoric Acid Tributyl Ester-d27 exhibits low toxicity and biodegradability under controlled conditions. This makes it a safer alternative to traditional phosphates in various industrial processes. Ongoing research focuses on optimizing its production methods to minimize waste and energy consumption, aligning with global sustainability goals.

In conclusion, Phosphoric Acid Tributyl Ester-d27 (CAS No. 61196-26-7) is a versatile compound with diverse applications across multiple disciplines. Its unique isotopic composition and chemical properties make it a valuable tool in scientific research and industrial innovation. As advancements continue to unfold, this compound is expected to play an even more pivotal role in shaping the future of materials science and pharmaceutical development.